Cas no 1261230-34-5 (2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261230-34-5
• MF: C₁₄H₂₁BrN₂O₄S₂
• MW: 425.361540555954
• CID: 2161379
• Update Time: 2025-06-08

2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-((5-bromothiophene-2-sulfonamido)methyl)pyrrolidine-1-carboxylate
• SBB075437
• tert-butyl 2-(5-bromothiophene-2-sulfonamidomethyl)pyrrolidine-1-carboxylate
• tert-butyl 2-({[(5-bromo-2-thienyl)sulfonyl]amino}methyl)pyrrolidinecarboxylat e
• 2-[(5-Bromothiophene-2-sulfonylamino)methyl]pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21BrN2O4S2/c1-14(2,3)21-13(18)17-8-4-5-10(17)9-16-23(19,20)12-7-6-11(15)22-12/h6-7,10,16H,4-5,8-9H2,1-3H3
• InChI Key： QIQAMKJWIOVPNO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC1CCCN1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 530
• Topological Polar Surface Area: 112

Additional information on 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester

Professional Introduction to 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-34-5)

2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261230-34-5, represents a convergence of advanced synthetic methodologies and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidine core, which is a common motif in biologically active scaffolds, linked to a 5-Bromo-thiophene-2-sulfonylamino side chain. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The pyrrolidine moiety is particularly noteworthy due to its prevalence in natural products and pharmacologically active compounds. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a tert-butyl ester group at the carboxylic acid position not only enhances the solubility and stability of the compound but also provides a handle for further chemical modifications, such as hydrolysis or coupling reactions. These attributes make 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester a versatile intermediate in synthetic chemistry.

The 5-Bromo-thiophene-2-sulfonylamino part of the molecule introduces additional complexity and potential functionality. Thiophene derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of a bromine atom at the 5-position of the thiophene ring enhances electrophilic substitution reactions, allowing for further derivatization and functionalization. This feature is particularly valuable in medicinal chemistry, where selective modification of specific aromatic rings can fine-tune biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Studies suggest that the structural features of 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester may facilitate its interaction with proteins involved in metabolic pathways and signal transduction. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists. The multi-step process involves careful selection of reagents and catalysts to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine-thiophene linkage, while protecting group strategies have been utilized to safeguard reactive sites during synthesis. The final product exhibits excellent chemical stability, making it suitable for both laboratory-scale investigations and potential industrial applications.

In the realm of medicinal chemistry, derivatives of 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester hold promise as lead compounds for developing novel therapeutics. Preclinical studies have demonstrated that structurally related compounds exhibit inhibitory activity against enzymes implicated in diseases such as cancer, neurodegeneration, and inflammatory disorders. The tert-butyl ester group can be readily removed under mild acidic conditions, allowing for rapid exploration of analogues with altered pharmacokinetic properties.

The versatility of this compound extends beyond its role as an intermediate in drug synthesis. It serves as a valuable building block for constructing more complex molecules through fragment-based drug design approaches. By leveraging its unique structural features, chemists can generate libraries of derivatives with tailored biological profiles. Such libraries are then subjected to screening assays to identify compounds with optimal efficacy and minimal toxicity.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the process of identifying promising candidates from large compound libraries. Predictive models trained on experimental data can rank compounds based on their predicted binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. Compounds like 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester that score favorably in these models are prioritized for experimental validation.

Future research directions may focus on exploring the stereochemical aspects of this molecule. The pyrrolidine ring exists in two enantiomeric forms, each potentially exhibiting distinct biological activities due to differences in chirality-dependent interactions with biological targets. Asymmetric synthesis techniques could be employed to produce enantiomerically pure forms of this compound, enabling detailed studies on the impact of stereochemistry on pharmacological outcomes.

The environmental impact of pharmaceutical synthesis is also an increasingly important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes for compounds like 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester. These approaches emphasize the use of renewable feedstocks, catalytic processes with high atom economy, and minimal waste generation. Such efforts align with global initiatives aimed at reducing the ecological footprint of pharmaceutical manufacturing.

In conclusion, 2-[(5-Bromo-thiophene-2-sulfonylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-34-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a lead compound or intermediate in drug synthesis. Advances in computational chemistry, synthetic methodologies, and green chemistry principles continue to enhance our ability to harness this molecule's therapeutic potential while minimizing environmental impact.